Cas no 920019-51-8 (1H-Indazole-3-carboxamide, N-(1-methylethyl)-1-(phenylmethyl)-)

• Product Name: 1H-Indazole-3-carboxamide, N-(1-methylethyl)-1-(phenylmethyl)-
• CAS No: 920019-51-8
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 759648
• PubChem ID: 71210499
• Update Time: 2025-04-19

1H-Indazole-3-carboxamide, N-(1-methylethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxamide, N-(1-methylethyl)-1-(phenylmethyl)-
• 1-benzyl-N-propan-2-ylindazole-3-carboxamide
• 920019-51-8
• SCHEMBL14584188
• DTXSID90744204
• 1-Benzyl-N-(propan-2-yl)-1H-indazole-3-carboxamide

• Inchi： 1S/C18H19N3O/c1-13(2)19-18(22)17-15-10-6-7-11-16(15)21(20-17)12-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,19,22)
• InChI Key： CIRKSYQNKIOZEP-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1)NC(C)C

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.9Ų